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Compound of Interest

Compound Name: Sch 50910
CAS No.: 160415-08-7
Cat. No.: B12335027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and preparation
of Sch 50910 in Dimethyl Sulfoxide (DMSO). Protocols for its use in common in vitro assays

are also included to facilitate experimental design and execution.

Product Information

Characteristic Information

IUPAC Name (R)-(+)-5,5-Dimethyl-2-morpholineacetic acid
Molecular Formula CsH1sNOs

Molecular Weight 173.21 g/mol

CAS Number 168363-33-9

Mechanism of Action

Selective GABA-B receptor antagonist.

Solubility in DMSO
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While specific quantitative solubility data from manufacturers is not readily available in public
literature, empirical evidence from scientific publications and supplier information confirms that
Sch 50910 is soluble in DMSO. For practical laboratory use, stock solutions of at least 10 mM
in anhydrous DMSO can be readily prepared.

Table 1: Recommended Stock Solution Parameters

Parameter Recommendation
Solvent Anhydrous Dimethyl Sulfoxide (DMSOQ)
Typical Stock Concentration 10 mM

-20°C for short to medium term (weeks to
Storage Temperature
months) -80°C for long term (months to years)

N Store in airtight, light-protected vials. Aliquot to
Storage Conditions _
avoid repeated freeze-thaw cycles.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Sch 50910, a common
starting concentration for subsequent dilutions in experimental assays.

Materials:

Sch 50910 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Procedure:
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o Equilibrate: Allow the vial of solid Sch 50910 to reach room temperature before opening to
prevent moisture condensation.

o Weigh: Accurately weigh the desired amount of Sch 50910 powder. To prepare 1 mL of a 10
mM stock solution, weigh 1.732 mg of Sch 50910.

o Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x
1000 mg/g

o Mass (mg) = 0.010 mol/L x 0.001 L x 173.21 g/mol x 1000 mg/g = 1.732 mg

e Dissolve: Add the calculated amount of anhydrous DMSO to the vial containing the Sch
50910 powder. For a 10 mM solution with 1.732 mg of Sch 50910, add 1 mL of DMSO.

o Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a water bath (37°C) for a few minutes can aid
dissolution if necessary.

» Store: Aliquot the stock solution into smaller, single-use volumes in light-protected tubes and
store at -20°C or -80°C.

Stock Solution Preparation Workflow

Equilibrate Sch 50910 to Room Temperature |—brevent condensation gl \yeigh sch 50910 Powder |—Calculated amount 1 gy Anhydrous DMSO  [—Ensure homogenet Vortex to Dissolve m% Aliquot and Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a Sch 50910 stock solution in DMSO.

Application in Cell-Based Assays

For most cell culture experiments, the final concentration of DMSO should be kept below 0.5%
(v/v) to avoid solvent-induced cytotoxicity. This requires serial dilution of the DMSO stock
solution in the appropriate cell culture medium.
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Protocol: Dilution of Sch 50910 for a Cell-Based Assay

This example describes the preparation of a 10 uM final working concentration of Sch 50910 in
a cell culture well.

Materials:

10 mM Sch 50910 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes
Procedure:

 Intermediate Dilution (1000X of final concentration): Prepare a 10 mM intermediate stock if
not already available.

 Final Dilution: To prepare a 10 uM working solution, dilute the 10 mM stock solution 1:1000
in cell culture medium. For example, to make 1 mL of 10 uM solution, add 1 pL of the 10 mM
stock solution to 999 pL of cell culture medium.

e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO used for the
final dilution to an equal volume of cell culture medium (e.g., 1 pL of DMSO to 999 pL of
medium).

e Application: Add the prepared working solution and vehicle control to your cell cultures.

Table 2: Example Working Concentrations from Literature

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12335027/docs?utm_src=pdf-body#application-notes-and-protocols-for-sch-50910-in-dmso
https://www.benchchem.com/product/b12335027/docs?utm_src=pdf-body#application-notes-and-protocols-for-sch-50910-in-dmso
https://www.benchchem.com/product/b12335027/docs?utm_src=pdf-body#application-notes-and-protocols-for-sch-50910-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

) Working
Assay Type Cell/Tissue Type _ Reference
Concentration
Electrophysiology o 5uM (for SCH 50911, (Atwood et al., 2014)
Mouse brain slices
(Patch Clamp) a related compound) [1]
Radioligand Binding CHO cells expressing ICso determined in

. (Hirst et al., 2003)[2]
Assay GABA-B receptors competition assays

Mechanism of Action and Signaling Pathway

Sch 50910 acts as a selective antagonist at GABA-B receptors. These receptors are G-protein
coupled receptors (GPCRs) that, upon activation by the endogenous ligand GABA, mediate
inhibitory neurotransmission. As an antagonist, Sch 50910 blocks the binding of GABA to the
GABA-B receptor, thereby inhibiting its downstream signaling cascade.

The primary signaling pathway initiated by GABA-B receptor activation involves:
» G-protein activation: The receptor is coupled to inhibitory G-proteins (Gi/0).

« Inhibition of adenylyl cyclase: The activated a-subunit of the G-protein inhibits adenylyl
cyclase, leading to a decrease in intracellular cyclic AMP (cCAMP) levels.[3][4]

e Modulation of ion channels: The By-subunits of the G-protein can directly modulate the
activity of ion channels. This includes the activation of G-protein-coupled inwardly rectifying
potassium (GIRK) channels, leading to hyperpolarization, and the inhibition of voltage-gated
calcium channels (VGCCs), which reduces neurotransmitter release.[3]

By blocking the GABA-B receptor, Sch 50910 prevents these inhibitory effects, leading to a
disinhibition of the affected neurons.
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Caption: Signaling pathway of GABA-B receptor antagonism by Sch 50910.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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